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Compound of Interest

S-(2-Furanylmethyl)
Compound Name:
methanethioate-d2

cat. No.: B12366903

An In-depth Technical Guide on the Material Safety of S-(2-Furanylmethyl) methanethioate-
d2

This guide provides a comprehensive overview of the material safety data for S-(2-
Furanylmethyl) methanethioate-d2, intended for researchers, scientists, and professionals in
drug development. Given the limited availability of a specific Material Safety Data Sheet
(MSDS) for the deuterated form, this document primarily relies on the safety data of the parent
compound, S-(2-Furanylmethyl) methanethioate. Deuterium substitution is not expected to
significantly alter the fundamental chemical hazards of the molecule.

Section 1: Chemical Identification and Physical
Properties

S-(2-Furanylmethyl) methanethioate-d2 is the deuterated form of S-(2-Furanylmethyl)
methanethioate, a heteroaromatic compound.[1][2] It is primarily used as an internal standard
or tracer in quantitative analyses such as NMR, GC-MS, or LC-MS.[3]

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C7H6D202S [4]
Molecular Weight 158.22 (approx.) [4]
Appearance Dark l:.>r0\fvn or light orange 5176]
clear liquid
Odor Stench [51[6]
Boiling Point 211-212°C/411.8-413.6°F [5]
Flash Point 92 °C/197.6 °F [5]
Specific Gravity 1.170 g/cm3 [5]
Vapor Density 5.39 [5]
Partition Coefficient (log Pow) 0.3 (@ 25°C,pH 7)
Storage Temperature Refrigerator [4]

Solubility

Chloroform (Slightly), Methanol
(Slightly)

[4]

Section 2: Hazard Identification and Classification

This substance is classified as a combustible liquid and is associated with multiple health

hazards.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Flammable liquids 4 H227: Combustible liquid
Acute toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with

Acute toxicity, Dermal 4 ]

skin
Acute toxicity, Inhalation 2 H330: Fatal if inhaled

) o H319: Causes serious eye

Serious eye irritation 2A o

irritation

) o H351: Suspected of causing

Carcinogenicity 2

cancer

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation
system)

- o H373: May cause damage to
Specific target organ toxicity —
) 2 (Nose) organs through prolonged or
repeated exposure (Inhalation)
repeated exposure

Source:

Section 3: Experimental Protocols - Safety and
Handling

Personal Protective Equipment (PPE) and Engineering Controls:

¢ Engineering Controls: Work should be conducted under a fume hood to ensure adequate
ventilation. Emergency eyewash stations and safety showers must be readily accessible.[5]

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[5][7]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]
[7] Flame retardant antistatic protective clothing is recommended.
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» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[8] For high-risk situations,
a self-contained breathing apparatus is necessary.

First Aid Measures:

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[6]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

« Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek immediate medical aid.[6]

Spill and Leak Procedures:

e Evacuation and Ventilation: Evacuate the area and ensure adequate ventilation. Remove all
sources of ignition.[6][9]

» Containment: Cover drains to prevent entry into the sewer system.

¢ Cleanup: Absorb the spill with inert material such as sand, vermiculite, or earth. Use spark-
proof tools for collection.[6] Place the absorbed material into a suitable, closed container for
disposal.[9]

» Decontamination: Clean the affected area thoroughly.

Section 4: Logical Relationships in Hazard
Management

The following diagram illustrates the workflow for managing hazards associated with S-(2-
Furanylmethyl) methanethioate-d2.
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Hazard Identification and Control Workflow

Section 5: Stability and Reactivity

Chemical Stability: The product is stable under normal ambient conditions (room
temperature).[7]

Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition.[5] Exposure to
air, moisture, and light should also be minimized.

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[5]
Hazardous Decomposition Products: None under normal use conditions.[7]

Hazardous Polymerization: Hazardous polymerization does not occur.[7]

Section 6: Toxicological Information

The toxicological properties of the deuterated compound have not been fully investigated. The

following data is for the non-deuterated parent compound.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12366903?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AAB2271706&productDescription=METHL+%282-FURFURYLTHIO%29ACET+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2182106&productDescription=S-FURFURYL+THIOACETATE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2182106&productDescription=S-FURFURYL+THIOACETATE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2271706&productDescription=METHL+%282-FURFURYLTHIO%29ACET+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2271706&productDescription=METHL+%282-FURFURYLTHIO%29ACET+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Table 3: Acute Toxicity Data

Route Classification Notes
) May cause gastrointestinal
Category 4: Harmful if o ) »
Oral irritation with nausea, vomiting,
swallowed )
and diarrhea.[6]
b I Category 4: Harmful in contact ~ May cause skin irritation and
erma
with skin dermatitis.[6]
Vapors may cause dizziness or
Inhalation Category 2: Fatal if inhaled suffocation.[6] May cause
respiratory tract irritation.[6]
Source:[6]

Chronic Effects:

o Carcinogenicity: Suspected of causing cancer.

» Target Organs: May cause damage to the nose through prolonged or repeated inhalation.

The central nervous system may also be affected.[6]

Section 7: Disposal Considerations

Dispose of this material and its container at a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[10] Do not allow the product to enter drains or

sewer systems.[10] Contaminated packaging should be disposed of in the same manner as the

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [S-(2-Furanylmethyl) methanethioate-d2 material safety
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366903#s-2-furanylmethyl-methanethioate-d2-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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